Cas no 2228363-86-6 (2-(4,4-difluorocyclohexyl)propan-2-ol)

• Product Name: 2-(4,4-difluorocyclohexyl)propan-2-ol
• CAS No: 2228363-86-6
• MF: C₉H₁₆F₂O
• MW: 178.219550132751
• CID: 6244724
• PubChem ID: 140262760
• Update Time: 2025-05-22

2-(4,4-difluorocyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)propan-2-ol
• SCHEMBL22733404
• EN300-1950078
• 2228363-86-6
• CS-0498437

• Inchi： 1S/C9H16F2O/c1-8(2,12)7-3-5-9(10,11)6-4-7/h7,12H,3-6H2,1-2H3
• InChI Key： DBOFTZAHEQKLGY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C)(C)O)CC1)F

Computed Properties

• Exact Mass: 178.11692145g/mol
• Monoisotopic Mass: 178.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4,4-difluorocyclohexyl)propan-2-ol

Comprehensive Overview of 2-(4,4-Difluorocyclohexyl)propan-2-ol (CAS No. 2228363-86-6): Properties, Applications, and Industry Insights

2-(4,4-Difluorocyclohexyl)propan-2-ol (CAS No. 2228363-86-6) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the difluorocyclohexyl moiety combined with a tertiary alcohol group makes this molecule a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic disorders and inflammatory diseases, aligning with the growing demand for novel therapeutic agents.

In the context of green chemistry trends, 2-(4,4-difluorocyclohexyl)propan-2-ol exemplifies the shift toward fluorinated building blocks that enhance drug efficacy while minimizing environmental impact. Fluorination strategies, such as those employed in this compound, are frequently searched topics in AI-driven drug design platforms, reflecting industry interest in optimizing molecular properties. The compound’s lipophilicity and metabolic stability—key attributes imparted by the difluorocyclohexyl group—are often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

From a synthetic perspective, CAS 2228363-86-6 serves as a critical intermediate in multicomponent reactions, a hot topic in high-throughput screening workflows. Its compatibility with catalytic hydrogenation and cross-coupling reactions makes it valuable for constructing complex scaffolds. Recent publications highlight its utility in fragment-based drug discovery, addressing frequent search queries like "fluorinated fragments in medicinal chemistry" or "tertiary alcohol applications in synthesis."

The compound’s physicochemical properties, including its logP and hydrogen-bonding capacity, are rigorously analyzed in computational chemistry studies. With the rise of machine learning in molecular property prediction, datasets featuring 2-(4,4-difluorocyclohexyl)propan-2-ol contribute to training algorithms for solubility and permeability modeling—a nexus of chemistry and AI that dominates current literature searches.

Industrial applications of 2228363-86-6 extend to material science, where its fluorinated structure aids in designing low-surface-energy coatings. This aligns with trending searches on "fluorinated polymers for hydrophobic surfaces," particularly in aerospace and biomedical device coatings. Regulatory-compliant synthesis routes (avoiding hazardous reagents) are emphasized, responding to the ESG (Environmental, Social, Governance) priorities in chemical manufacturing.

In summary, 2-(4,4-difluorocyclohexyl)propan-2-ol represents a convergence of pharmaceutical innovation and sustainable chemistry. Its CAS registry number 2228363-86-6 is increasingly cited in patents and journals, underscoring its role in addressing modern challenges like precision medicine and eco-friendly synthesis. Future research directions may explore its enantioselective applications, a subtopic gaining traction in asymmetric catalysis discussions.